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Compound of Interest

Compound Name: Ethyl 2-benzylacetoacetate

Cat. No.: B018223 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Ethyl 2-benzylacetoacetate (CAS No. 620-79-1), a common reagent in organic

synthesis. Adherence to these protocols is critical for minimizing risks and ensuring a safe

laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl 2-benzylacetoacetate is

provided below. These properties are essential for understanding its behavior and potential

hazards.

Property Value

Molecular Formula C13H16O3[1][2][3]

Molecular Weight 220.27 g/mol [4]

Appearance Light Yellow Liquid[5]

Boiling Point 276 °C (lit.)[5]

Density 1.036 g/mL at 25 °C (lit.)[5]

Flash Point 108 °C / 226.4 °F[6]
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Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 2-benzylacetoacetate is classified as an irritant. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[7] The following table outlines the required

personal protective equipment to be used when handling this chemical.

PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields or goggles. Use

equipment tested and approved under

government standards such as NIOSH (US) or

EN 166 (EU).[8]

Skin Protection

Handle with chemical-resistant gloves (e.g.,

Nitrile rubber, Neoprene). Gloves must be

inspected prior to use and disposed of properly

after.[6][8]

Body Protection
Wear suitable protective clothing, such as a lab

coat. Long-sleeved clothing is recommended.

Respiratory Protection

In case of insufficient ventilation or when

breathing vapors, mist, or gas is possible, wear

a suitable respirator. For firefighting, a self-

contained breathing apparatus is necessary.[4]

[8]

Operational Plan for Safe Handling
A systematic approach to handling Ethyl 2-benzylacetoacetate is crucial. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Ethyl 2-benzylacetoacetate

Preparation

Handling

Spill & Emergency

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Carefully measure and dispense the chemical

Avoid inhalation of vapors and direct contact with skin and eyes

Keep container tightly closed when not in use

Collect waste in a suitable, closed container

In case of spill, absorb with inert material

For skin contact, wash with soap and water

For eye contact, flush with water

Dispose of contaminated materials according to local regulations

Click to download full resolution via product page
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Ethyl 2-benzylacetoacetate before

starting any work.[8]

Ensure that a properly functioning chemical fume hood is available and in use.

Put on all required personal protective equipment, including safety goggles, a lab coat,

and appropriate gloves.[8]

Handling:

When weighing or transferring the liquid, do so within the fume hood to minimize inhalation

exposure.

Avoid direct contact with the skin and eyes.[9] In case of accidental contact, follow the

first-aid measures outlined below.

Keep the container tightly sealed when not in use to prevent the release of vapors.[4]

Accidental Release Measures:

In the event of a spill, avoid breathing the vapors.[4]

Absorb the spill with an inert material (e.g., sand, silica gel, acid binder).[10]

Collect the absorbed material into a suitable, closed container for disposal.[4][6]

First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[4][8]

Skin Contact Wash off with soap and plenty of water.[4][8]

Eye Contact Flush eyes with water as a precaution.[4][8]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.[4]

[8]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection: All waste containing Ethyl 2-benzylacetoacetate, including contaminated

gloves and absorbent materials, must be collected in a suitable, clearly labeled, and closed

container.[4]

Disposal Regulations: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations.[11] Do not let the product enter drains.[4]

Contact a licensed professional waste disposal service for guidance.[11]

Container Handling: Handle uncleaned, empty containers as you would the product itself.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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